Cas no 3181-47-3 (3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-)
3181-47-3 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-
CAS No:3181-47-3
MF:C8H16N2O
MW:156.225441932678
CID:295042
PubChem ID:53436004
Update Time:2025-04-19
3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-
- 3,3,6,6-TETRAMETHYLPIPERAZIN-2-ONE
- 9-methyl-3,9-diazabicyclo[3.3.1]nonan-6-ol
- 3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl-(7CI,8CI)
- DTXSID70700843
- 3181-47-3
-
- Inchi: 1S/C8H16N2O/c1-10-6-2-3-8(11)7(10)5-9-4-6/h6-9,11H,2-5H2,1H3
- InChI Key: CMUYDLJUIFVDJB-UHFFFAOYSA-N
- SMILES: OC1CCC2CNCC1N2C
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 35.5Ų
3,9-Diazabicyclo[3.3.1]nonan-7-ol,9-methyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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